BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Adherence to TG-263
Nomenclature

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TH-263

Cat. No.: B1683123

Welcome to the technical support center for the implementation and adherence to the AAPM's
TG-263 report on standardizing nomenclature in radiation oncology. This resource is designed
for researchers, scientists, and drug development professionals to navigate the challenges of
adopting this critical standard for data consistency and interoperability.

Frequently Asked Questions (FAQSs)

Q1: What is the primary purpose of TG-263?

Al: The TG-263 report from the American Association of Physicists in Medicine (AAPM) aims
to standardize the nomenclature for targets, organs-at-risk (OARS), and other structures in
radiation oncology.[1][2][3] This standardization is crucial for improving communication,
enhancing patient safety, and enabling the reliable exchange and analysis of data for clinical
trials and research.[2][4]

Q2: What are the main challenges in adopting TG-263?

A2: The primary challenges include a lack of physician support for changing established
naming conventions, the significant effort required for implementation and staff training, and
limitations within commercial treatment planning systems (TPS). A survey indicated that 44% of
respondents found it difficult to adopt TG-263 for targets, compared to 29% for OARS.

Q3: Where can | find the official TG-263 documentation and resources?
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A3: The complete TG-263 report, along with an executive summary and structure
spreadsheets, are available on the AAPM website. These resources provide the foundational
knowledge needed for implementation.

Troubleshooting Guides
Issue 1: Low Compliance with Target Naming
Conventions

Problem: Our clinic is struggling to achieve consistent adherence to TG-263 guidelines for
naming target volumes, leading to data inconsistencies.

Solution:

o Phased Rollout: Implement TG-263 compliant templates for each disease site in phases.
This gradual approach allows staff to adapt to the new nomenclature over time.

e Physician Engagement: Actively involve physicians in the implementation process. Lack of
physician buy-in is a significant barrier to adoption.

o Automation: Utilize or develop scripts that can automatically check for compliance with TG-
263 naming conventions within your TPS. These scripts can flag non-compliant names for
correction before plan approval.

e Large Language Models (LLMs): Preliminary studies suggest that locally-hosted LLMs can
be used to streamline and standardize target naming by converting descriptive text into TG-
263 compliant names.

Issue 2: Difficulty in Retrospectively Standardizing
Existing Data

Problem: We have a large database of legacy treatment plans with inconsistent naming. How
can we efficiently standardize this data to TG-263 for research purposes?

Solution:
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Software-Assisted Relabeling: Employ software tools that can map existing structure names
to their TG-263 equivalents. One such approach, "Stature," has been shown to successfully
relabel 99.0% of relevant structures in large datasets.

Clinician-Guided Mapping: The process should be clinician-driven to ensure accuracy.
Clinicians can identify synonyms for each relevant structure and map them to the
corresponding TG-263 name. This method has been shown to be significantly faster than
manual relabeling.

Data on TG-263 Adherence Strategies

The following table summarizes the impact of different implementation strategies on

compliance rates, as reported in a clinical study.

. Mean Compliance Error
Mean Compliance Error
Strategy . Rate (Post-
Rate (Pre-Implementation) .
Implementation)

Phase 1: TG-263 Compliant

Templates

31.8% + 17.4% 8.1% +12.2%

Phase 2: Automated Structure
8.1% + 12.2% 2.2% + 6.9%
Name Checker

Data sourced from a study on an open-source solution for improving TG-263 compliance.

Implementation Protocols and Workflows
Protocol for Phased Implementation of TG-263

Form a Multidisciplinary Team: Include physicists, dosimetrists, radiation oncologists, and IT
personnel.

Identify Common Treatment Sites: Begin with the most frequently treated disease sites in
your clinic.

Develop Site-Specific Templates: Create TG-263 compliant structure naming templates for
the selected sites. An open-source tool is available to assist in creating these templates.
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 Staff Training: Conduct thorough training sessions for all team members on the new
nomenclature and the use of the templates.

o Deploy and Monitor: Roll out the templates for the initial sites and monitor compliance.
Collect feedback and make necessary adjustments.

e Expand to Other Sites: Gradually expand the implementation to all treatment sites.

e Implement Automated Checks: Introduce scripting or other automated tools to verify
compliance and provide real-time feedback to users.

Visualizing Workflows and Logic

The following diagrams illustrate key workflows and logical structures for implementing and
adhering to TG-263.

Phase 1: Planning & Preparation Phase 2: Rollout & Automation

Identify Common Develop TG-263 Conduct Staff Deploy Templates Monitor Compliance Expand to Implement Automated
Treatment Sites Compliant Templates Training for Initial Sites & Adjust All Sites Compliance Checks

Form Multidisciplinary
Team

Click to download full resolution via product page

Caption: Phased workflow for implementing TG-263 in a clinical setting.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1683123?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

New Patient Plan

Is this a
legacy plan?

Use TG-263
Compliant Template

Use Relabeling Tool
(e.g., Stature)

Manual Structure
Naming

Run Automated
Compliance Check

Are all names
compliant?

Correct Non-Compliant

Finalize Plan
Names

Click to download full resolution via product page

Caption: Decision tree for ensuring TG-263 compliance for new and legacy plans.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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